Cas no 852137-71-4 (2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide
• CAS No: 852137-71-4
• MF: C₁₉H₁₉ClN₂O
• MW: 326.819963693619
• CID: 6305442
• PubChem ID: 4191741
• Update Time: 2025-05-20

2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide
• SR-01000130392-1
• 2-(4-chlorophenyl)-N-[(1,2-dimethylindol-5-yl)methyl]acetamide
• SR-01000130392
• 852137-71-4
• AKOS024591993
• F0651-0219
• 2-(4-chlorophenyl)-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]acetamide
• 2-(4-chlorophenyl)-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide

• Inchi： 1S/C19H19ClN2O/c1-13-9-16-10-15(5-8-18(16)22(13)2)12-21-19(23)11-14-3-6-17(20)7-4-14/h3-10H,11-12H2,1-2H3,(H,21,23)
• InChI Key： DUCHIMYFEJFKNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC1C=CC2=C(C=1)C=C(C)N2C)=O

Computed Properties

• Exact Mass: 326.1185909g/mol
• Monoisotopic Mass: 326.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34Ų

Additional information on 2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide

Compound CAS No 852137-71-4: 2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide

The compound with CAS No 852137-71-4, commonly referred to as 2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorophenyl group with a dimethylindole moiety, making it a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of 2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide in the development of novel therapeutic agents. Its indole core is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable scaffold for medicinal chemists. The chlorophenyl substituent further enhances the molecule's pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a series of intricate reactions that require precise control over reaction conditions. Researchers have employed methodologies such as Ullmann coupling and Mitsunobu reactions to construct the key bonds within the molecule. These techniques not only ensure high yields but also maintain the integrity of the sensitive functional groups present in the structure.

In terms of applications, 2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide has shown promise in several therapeutic areas. For instance, it has been investigated for its potential as an anticancer agent, where its ability to inhibit specific oncogenic pathways has been demonstrated in preclinical models. Additionally, this compound has exhibited anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. By employing techniques such as docking simulations and molecular dynamics studies, researchers have been able to predict how this molecule interacts with target proteins. These insights are invaluable for optimizing its pharmacological profile and improving its efficacy.

The structural versatility of CAS No 852137-71-4 also lends itself well to further chemical modifications. Scientists are exploring the addition of other functional groups to enhance its selectivity and reduce potential side effects. Such modifications could pave the way for the development of next-generation drugs with improved therapeutic indices.

In conclusion, 2-(4-chlorophenyl)-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the quest for innovative therapeutic solutions. As research continues to unfold, this compound holds immense potential for making meaningful contributions to the field of medicine.